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Compound of Interest

Compound Name: Benzyl chloromethyl ether

Cat. No.: B030972 Get Quote

For researchers, scientists, and professionals in drug development, understanding the solubility

of reagents is paramount for reaction optimization, purification, and formulation. Benzyl
chloromethyl ether (BOM-Cl), a key reagent for introducing the benzyloxymethyl protecting

group, is a colorless to pale yellow liquid widely used in organic synthesis.[1][2][3] This guide

provides a comprehensive overview of its solubility in various organic solvents, supported by

experimental protocols and workflow visualizations.

Physicochemical Properties
Molecular Formula: C₈H₉ClO[1][4]

Molecular Weight: 156.61 g/mol [3][4]

Appearance: Colorless to pale yellow liquid[1][2][4]

Boiling Point: 102 °C at 14 mmHg[3][4]

Density: Approximately 1.126 g/mL at 20 °C[3][4]

Solubility Profile
Benzyl chloromethyl ether is generally characterized by its good solubility in a range of

common organic solvents and limited solubility in water.[1][2] The available quantitative and

qualitative solubility data are summarized in the table below.
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Solvent Formula Solubility Temperature (°C)

Water H₂O 2.7 g/L 25

Chloroform CHCl₃ Sparingly Soluble Not Specified

Dichloromethane

(MDC)
CH₂Cl₂ Soluble Not Specified

Ethyl Acetate C₄H₈O₂ Slightly Soluble Not Specified

Methanol CH₃OH Soluble Not Specified

Ethanol C₂H₅OH Soluble Not Specified

Diethyl Ether (C₂H₅)₂O Soluble Not Specified

Table 1: Solubility of Benzyl Chloromethyl Ether in Various Solvents. Data compiled from

multiple sources.[1][3][5][6][7]

Experimental Protocols
Protocol 1: Determination of Qualitative Solubility
Objective: To rapidly assess the solubility of benzyl chloromethyl ether in a range of organic

solvents.

Materials:

Benzyl chloromethyl ether

A selection of organic solvents (e.g., dichloromethane, ethyl acetate, methanol, ethanol,

diethyl ether)

Small test tubes or vials

Vortex mixer

Pipettes

Procedure:
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Add approximately 1 mL of the selected organic solvent to a clean, dry test tube.

Using a pipette, add a small, measured amount (e.g., 10 µL) of benzyl chloromethyl ether
to the solvent.

Vortex the mixture for 30 seconds to facilitate dissolution.

Visually inspect the solution against a contrasting background. The absence of cloudiness,

phase separation, or undissolved droplets indicates that the compound is soluble at this

concentration.

If the compound dissolves, incrementally add more benzyl chloromethyl ether until

saturation is observed (persistent cloudiness or phase separation).

Record the observations for each solvent, noting whether the compound is soluble, sparingly

soluble, or insoluble.

Protocol 2: Synthesis of Benzyl Chloromethyl Ether
The synthesis of benzyl chloromethyl ether is a well-established procedure and provides

context for its handling and properties. The following is a representative protocol.

Caution: Benzyl chloromethyl ether is a potent alkylating agent and a suspected carcinogen.

It is also a lachrymator. All manipulations should be performed in a well-ventilated fume hood

with appropriate personal protective equipment.[8]

Materials:

Benzyl alcohol

Paraformaldehyde

Anhydrous hydrogen chloride gas

Pentane

Anhydrous magnesium sulfate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b030972?utm_src=pdf-body
https://www.benchchem.com/product/b030972?utm_src=pdf-body
https://www.benchchem.com/product/b030972?utm_src=pdf-body
https://www.benchchem.com/product/b030972?utm_src=pdf-body
https://www.benchchem.com/product/b030972?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV6P0101
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous calcium chloride

Three-necked flask equipped with a mechanical stirrer, gas inlet tube, and thermometer

Procedure:

Charge a 1-liter, three-necked flask with 216 g (2.00 moles) of benzyl alcohol and 66 g (2.20

moles as CH₂O) of paraformaldehyde.[6]

Maintain the mixture at 20–25 °C using a water bath while bubbling anhydrous hydrogen

chloride gas through it at a moderate rate with stirring.[6]

Continue the reaction for approximately 2 hours, or until two clear, homogeneous phases are

formed.[6]

Separate the layers. The upper layer contains the desired product.

Dilute the upper layer with 800 mL of pentane and dry it over anhydrous magnesium sulfate

for 3 hours at 0 °C with stirring.[6]

Filter to remove the drying agent. Add 2–3 g of anhydrous calcium chloride to the filtrate.

Concentrate the solution using a rotary evaporator to yield crude benzyl chloromethyl
ether.[6] The crude product can be stored over anhydrous calcium chloride at 0 °C under an

inert atmosphere.[8]

Visualizations
The following diagram illustrates the workflow for the synthesis of benzyl chloromethyl ether,
a process integral to its availability and study in research settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2130648.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2130648.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2130648.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2130648.htm
https://www.benchchem.com/product/b030972?utm_src=pdf-body
https://www.benchchem.com/product/b030972?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2130648.htm
http://www.orgsyn.org/demo.aspx?prep=CV6P0101
https://www.benchchem.com/product/b030972?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for the Synthesis of Benzyl Chloromethyl Ether
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Caption: Synthesis workflow for benzyl chloromethyl ether.
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The following diagram illustrates a general decision-making process for assessing the solubility

of a compound like benzyl chloromethyl ether in a given solvent.

Solubility Assessment Workflow
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Caption: General workflow for qualitative solubility assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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